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Attribute Description

Molecular Name Henatinib [1]

CAS Number 1239269-51-2 [1] [2]

Chemical
Formula

C₂₅H₂₉FN₄O₄ [1] [2]

Molecular
Weight

468.52 g/mol [1] [2]

Modality Small Molecule [1]

Status Investigational (Used in clinical trials for Advanced Solid Cancers) [1]

Primary MoA Orally active, multi-kinase inhibitor [2]

Key Biological
Finding

Significantly inhibits VEGFR-2 phosphorylation and its downstream signaling
pathway in Human Umbilical Vein Endothelial Cells (HUVECs) [2]

Quantitative Kinase Inhibition Profile
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The following table details the half-maximal inhibitory concentration (IC₅₀) values for Henatinib against its

primary kinase targets, demonstrating its potency and multi-targeted nature.

Kinase Target IC₅₀ Value (nM)

VEGFR-2 0.6 nM [2]

c-Kit 3.3 nM [2]

PDGFR 41.5 nM [2]

Experimental Model & Proposed Signaling Pathway

The primary experimental finding for Henatinib's mechanism is its inhibition of VEGFR-2

phosphorylation and its downstream signaling pathway in HUVECs [2]. The diagram below illustrates

this core mechanism and its anti-tumor effects.
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Henatinib inhibits VEGFR-2 activation and downstream signaling in HUVECs. [2]

Information Limitations and Further Research

The available data on Henatinib is limited, as it is an investigational compound. The search results do not

contain detailed experimental protocols or a full whitepaper.

To continue your research, I recommend these specific steps:
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Search Clinical Trial Registries: Check databases like ClinicalTrials.gov for any published results or

protocol summaries from trials involving Henatinib.
Utilize Chemical Databases: Use the provided CAS Number (1239269-51-2) to search specialized

chemical and pharmacological databases for more detailed profiles.
Explore Scientific Literature: Conduct a targeted literature search on platforms like PubMed for any

research articles or posters specifically mentioning "Henatinib."

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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